Cas no 1352393-57-7 (3-Amino-6-methoxy-5-azaindole dihydrochloride)

• Product Name: 3-Amino-6-methoxy-5-azaindole dihydrochloride
• CAS No: 1352393-57-7
• MF: C₈H₁₁Cl₂N₃O
• MW: 236.098439455032
• CID: 4778840
• Update Time: 2025-05-19

3-Amino-6-methoxy-5-azaindole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-methoxy-5-azaindole dihydrochloride

• Inchi： 1S/C8H9N3O.2ClH/c1-12-8-2-7-5(3-11-8)6(9)4-10-7;;/h2-4,10H,9H2,1H3;2*1H
• InChI Key： DQPGNSKMCWMENK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC2=C(C=N1)C(=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 63.9

Additional information on 3-Amino-6-methoxy-5-azaindole dihydrochloride

Introduction to 3-Amino-6-methoxy-5-azaindole dihydrochloride (CAS No. 1352393-57-7) in Modern Chemical and Pharmaceutical Research

3-Amino-6-methoxy-5-azaindole dihydrochloride, identified by the chemical identifier CAS No. 1352393-57-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a triazole ring system with substituents that include an amino group at the 3-position and a methoxy group at the 6-position, has garnered attention due to its structural versatility and potential biological activities. The dihydrochloride salt form enhances its solubility in aqueous systems, making it more amenable for various biochemical and pharmacological applications.

The structure of 3-amino-6-methoxy-5-azaindole dihydrochloride is characterized by a fused triazole ring embedded within an indole scaffold. The presence of the amino group at the 3-position introduces a basic nitrogen, which can participate in hydrogen bonding interactions, while the methoxy group at the 6-position provides an electron-donating effect through resonance. These functional groups contribute to the compound's reactivity and its potential interaction with biological targets. The dihydrochloride formulation stabilizes the compound by forming salt bridges with chloride ions, improving its handling and storage properties.

In recent years, 3-amino-6-methoxy-5-azaindole dihydrochloride has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application lies in its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel compounds with potential therapeutic effects. For instance, derivatives of this molecule have been investigated for their antimicrobial properties, showcasing promise in combating drug-resistant bacterial strains.

Furthermore, the pharmacological potential of 3-amino-6-methoxy-5-azaindole dihydrochloride has been examined in the context of neurological disorders. Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, potentially offering insights into new treatment strategies for conditions such as Alzheimer's disease and Parkinson's disease. The ability of the amino and methoxy substituents to modulate receptor activity makes this molecule an attractive candidate for further investigation.

Another area where 3-amino-6-methoxy-5-azaindole dihydrochloride has shown promise is in cancer research. The triazole ring system is known to exhibit anti-proliferative effects by interfering with key cellular pathways involved in tumor growth. Researchers have synthesized analogs of this compound to enhance its efficacy and reduce toxicity. Some studies indicate that modifications to the indole scaffold can improve binding affinity to target proteins, leading to more selective inhibition of cancer cell proliferation.

The synthetic pathways for preparing 3-amino-6-methoxy-5-azaindole dihydrochloride involve multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the amino and methoxy groups is typically achieved through nucleophilic substitution or metal-catalyzed coupling reactions, ensuring high yield and purity.

In terms of analytical characterization, 3-amino-6-methoxy-5-azaindole dihydrochloride is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often used for determining its concentration in solution-phase applications.

The biological evaluation of 3-amino-6-methoxy-5-azaindole dihydrochloride involves assessing its interaction with various biological targets using in vitro assays. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based proliferation assays. The results from these studies help determine the compound's potency, selectivity, and potential side effects before moving on to preclinical animal models.

Recent advancements in computational chemistry have also contributed to the understanding of 3-amino-6-methoxy-5-azaindole dihydrochloride's behavior. Molecular docking simulations allow researchers to predict how this compound might bind to biological targets at an atomic level. These simulations can guide medicinal chemists in designing derivatives with improved pharmacological properties by identifying key interaction points between the molecule and its target proteins.

The industrial application of 3-amino-6-methoxy-5-azaindole dihydrochloride is still in its early stages, but several pharmaceutical companies are investing in further research to explore its commercial potential. The development of scalable synthetic routes and cost-effective production methods will be crucial for translating laboratory findings into clinical applications. Collaborations between academic institutions and industry partners are likely to play a significant role in advancing this field.

In conclusion, 3-amino-6-methoxy-5-azaindole dihydrochloride (CAS No. 1352393-57-7) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it a valuable tool for developing novel therapeutics targeting neurological disorders, cancer, and other diseases. As research continues to uncover new insights into its mechanisms of action, this molecule is poised to make significant contributions to modern medicine.